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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
1,3-Diisopropylurea-d14. The information is compiled from various sources to assist in
research and development activities.

Core Chemical Properties

1,3-Diisopropylurea-d14 is the deuterated analogue of 1,3-Diisopropylurea. It is primarily used
as a labeled internal standard in analytical applications, particularly in studies related to the
degradation of the herbicide Bromacil, of which 1,3-Diisopropylurea is a known photocatalyzed
degradation product.[1] The deuterium labeling provides a distinct mass signature for use in
mass spectrometry-based quantification.

Quantitative Data Summary

The following table summarizes the available quantitative data for 1,3-Diisopropylurea-d14. It
IS important to note that publicly available information is limited, and some data points, such as
melting and boiling points, are extrapolated from the non-deuterated analogue and should be
considered estimates.
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Property Value Source(s)
Molecular Formula C7H2D14N20 [1]
Molecular Weight 158.30 g/mol [1]
Appearance White Solid

Storage Temperature -20°C or 2-8°C [1]

Soluble in DMSO and

Solubility I
ethano

Experimental Protocols

Detailed experimental protocols for the specific synthesis, purification, and analysis of 1,3-
Diisopropylurea-d14 are not readily available in the public domain. However, this section
outlines general methodologies that are commonly employed for the synthesis of deuterated
ureas and the analytical techniques used to characterize them.

General Synthesis of Deuterated Ureas

The synthesis of deuterated ureas typically involves the reaction of a deuterated amine with a
carbonyl source. A common method is the reaction of a deuterated primary or secondary amine
with a deuterated isocyanate. Alternatively, phosgene or a phosgene equivalent can be reacted
with a deuterated amine.

A potential synthetic route for 1,3-Diisopropylurea-d14 could involve the reaction of
deuterated isopropylamine (isopropylamine-d7) with a carbonyl donor. The deuterated
isopropylamine would first be synthesized, followed by the urea formation step.

Disclaimer:This is a generalized synthetic approach and has not been verified for the specific
production of 1,3-Diisopropylurea-d14.

Analytical Methodologies for Isotopic Labeling

The characterization of deuterated compounds like 1,3-Diisopropylurea-d14 relies on
techniques that can confirm the presence and location of the deuterium atoms, as well as the
overall purity of the compound.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the absence
of protons at the labeled positions. 2H (Deuterium) NMR can be used to directly observe the
deuterium nuclei. 23C NMR can also provide information about the carbon skeleton and the
effects of deuterium substitution on the chemical shifts.

e Mass Spectrometry (MS): Mass spectrometry is a critical tool to confirm the molecular weight
of the deuterated compound and to determine the level of isotopic enrichment. The mass
spectrum will show a molecular ion peak corresponding to the mass of the d14 isotopologue.

Visualizations
Logical Relationship of Key Properties

The following diagram illustrates the relationship between the core identity of 1,3-
Diisopropylurea-d14 and its key chemical and practical properties.
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Caption: Key properties of 1,3-Diisopropylurea-d14.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body-img#in-depth-technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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